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A Comparative Guide for Researchers and Drug Development Professionals

In the realm of scientific research and drug development, the selection of appropriate materials

is paramount to experimental success. Polyethylene Naphthalate (PEN) and Polyethylene

Terephthalate (PET) films are two of the most prevalent thermoplastic polymers utilized in

applications ranging from cell culture substrates to the fabrication of microfluidic devices. While

chemically similar, their distinct performance characteristics can significantly impact

experimental outcomes. This guide provides an objective comparison of PEN and PET films,

supported by quantitative data and detailed experimental methodologies, to aid in the selection

of the optimal material for your specific research needs.

At a Glance: Key Performance Differences
PEN films generally exhibit superior performance over PET films, particularly in demanding

applications requiring higher thermal stability, dimensional stability, and barrier properties.[1][2]

However, these enhanced features come at a higher cost compared to the more economical

PET films.[3] PET films, while having lower thermal resistance, offer excellent mechanical

strength and optical clarity, making them a cost-effective choice for a wide array of applications.

Quantitative Performance Comparison
The following table summarizes the key quantitative performance metrics for PEN and PET

films. The data presented are typical values and may vary depending on the specific grade and

manufacturer of the film.
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Property PEN Film PET Film Test Method

Mechanical Properties

Tensile Strength (MD) 200 - 245 MPa[1][4]
18 kg/mm ² (~176.5

MPa)[5]
ASTM D882

Tensile Modulus (MD) 5.0 - 6.7 GPa[1][4] - ASTM D882

Elongation at Break

(MD)
60%[1] 90%[5] ASTM D882

Tear Resistance - - ASTM D1004

Thermal Properties

Glass Transition

Temperature (Tg)
121 °C[4] 78 °C[4] DSC

Melting Temperature

(Tm)
265 °C[4] 255 - 260 °C[4] DSC

Maximum Service

Temperature
155 - 160 °C[1] >105 °C[5] -

Shrinkage (150°C, 30

min, MD)
0.2%[4] 1.2%[4] ASTM D1204

Barrier Properties

Water Vapor

Transmission Rate

(WVTR)

4.3 - 6.7 g/m²/day[4]

[6]

1.0 g/m²/day

(metallized)[7]
ASTM F1249

Oxygen Transmission

Rate (OTR)
15.2 cc/m²/day[4]

1.2 cc/m²/day

(metallized)[7]
ASTM D3985

Electrical Properties

Dielectric Strength 160 kV/mm[2] 300 kV/mm[5] ASTM D149

Dielectric Constant

(@1 MHz)
3.2[2] - ASTM D150

Surface Resistivity 10¹⁴ ohm/sq[2] - ASTM D257
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Volume Resistivity 10¹⁵ ohm·cm[2] 4-6 x 10¹⁷ Ω·cm[5] ASTM D257

Optical Properties

Light Transmittance 84%[1] - -

Haze Slightly Hazy[6] 2.5 - 4.5%[5] ASTM D1003

Experimental Protocols
To ensure accurate and reproducible data, standardized testing methodologies are crucial. The

following are summaries of the key experimental protocols for the properties listed above.

Mechanical Properties
Tensile Strength (ASTM D882): This test determines the force required to stretch a film until

it breaks. A specimen of the film is clamped into the grips of a universal testing machine and

pulled at a constant rate of speed until it fails. The tensile strength, tensile modulus, and

elongation at break are calculated from the resulting stress-strain curve.

Tear Resistance (ASTM D1004): This method measures the force required to initiate a tear in

a film. A specimen with a specific geometry, including a 90-degree angle to concentrate

stress, is used.[8] The specimen is pulled at a constant speed, and the maximum force

recorded before the tear propagates is the tear resistance.[8][9]

Thermal Properties
Differential Scanning Calorimetry (DSC): This technique is used to determine the glass

transition temperature (Tg) and melting temperature (Tm) of the polymer. A small sample of

the film is heated at a controlled rate in a DSC instrument, and the heat flow to the sample is

measured. The Tg and Tm are identified by characteristic changes in the heat flow.

Barrier Properties
Water Vapor Transmission Rate (WVTR) (ASTM F1249): This test measures the rate at

which water vapor permeates through a film. The film is sealed as a barrier between a

chamber with a controlled high humidity and a chamber with a dry environment. A modulated
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infrared sensor detects the amount of water vapor that passes through the film over a

specific time.[6]

Oxygen Transmission Rate (OTR) (ASTM D3985): This method determines the rate of

oxygen gas transmission through a plastic film. The film separates a chamber containing

oxygen from a chamber with an oxygen-free carrier gas (typically nitrogen). A coulometric

sensor measures the amount of oxygen that permeates through the film into the carrier gas.

[10]

Electrical Properties
Dielectric Strength (ASTM D149): This test measures the maximum electric field strength

that a material can withstand without breaking down. The film is placed between two

electrodes, and the voltage is increased until a discharge occurs through the material.

Dielectric Constant (ASTM D150): This method determines the ability of an insulating

material to store electrical energy. The capacitance of a capacitor with the film as the

dielectric is measured and compared to the capacitance of the same capacitor with a

vacuum or air as the dielectric.[11]

Surface and Volume Resistivity (ASTM D257): These tests measure the resistance to

leakage current along the surface and through the bulk of the material, respectively. A

standard-sized specimen is placed between two electrodes, and a DC voltage is applied for

a specified time (typically 60 seconds) while the resistance is measured.[12]

Applications in Research and Drug Development
Both PEN and PET films find utility as substrates in various research and drug development

applications due to their biocompatibility, optical clarity, and tunable surface properties.

Microfluidic Device Fabrication
Polymer films are commonly used to fabricate microfluidic devices for applications such as drug

screening and diagnostics. The general workflow for fabricating a microfluidic device using a

polymer film is illustrated below.
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Master Mold Fabrication

Polymer Film Replication

Device Assembly

Design Microfluidic Channels (CAD)

Photolithography (e.g., SU-8 on Silicon)

Create Master Mold

Replication Process

Select PEN or PET Film

Hot Embossing

Thermoplastics

Casting (e.g., PDMS on Master)

Elastomers

Demold Polymer Replica

Surface Treatment (e.g., Plasma)

Bonding to Substrate (e.g., Glass, another polymer layer)

Create Inlets and Outlets

Final Microfluidic Device

Click to download full resolution via product page

Workflow for Microfluidic Device Fabrication.
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Cell Culture Substrates
The surface properties of polymer films can be modified to create suitable environments for cell

adhesion and proliferation. The general workflow for utilizing polymer films as cell culture

substrates is depicted below.

Substrate Preparation

Cell Culture

Analysis

Select PEN or PET Film

Clean and Sterilize Film

Surface Modification (e.g., Plasma Treatment, Protein Coating)

Seed Cells onto Film Surface

Incubate under Controlled Conditions

Monitor Cell Adhesion and Proliferation

Perform Cell Viability Assays (e.g., MTT) Imaging (e.g., Fluorescence Microscopy) Analyze Gene/Protein Expression
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Workflow for Cell Culture on Polymer Films.

Influence of Substrate Properties on Cell Signaling
The physical and chemical properties of the substrate can influence cell behavior through

mechanotransduction, where mechanical cues are converted into biochemical signals. While a

direct comparison of signaling pathways on PEN versus PET is not readily available, the

following diagram illustrates a general mechanism by which substrate properties can affect cell

signaling.

Substrate Properties

Cellular Response

Stiffness (Young's Modulus)

Integrin Clustering

Surface Topography Surface Chemistry

Focal Adhesion Formation

Cytoskeletal Tension (Actin Stress Fibers)

Nuclear Deformation

Altered Gene Expression
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Influence of Substrate Properties on Cell Signaling.

Conclusion
The choice between PEN and PET films for research and drug development applications is a

trade-off between performance and cost. PEN offers superior thermal, dimensional, and barrier

properties, making it ideal for applications in harsh environments or where minimal shrinkage

and high stability are critical. PET, on the other hand, provides a cost-effective solution with

excellent mechanical and optical properties suitable for a wide range of standard applications.

By carefully considering the specific requirements of the experiment and the performance data

presented in this guide, researchers can make an informed decision to optimize their

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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